3-(3,5-dimethylphenyl)-1-((3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)quinazoline-2,4(1H,3H)-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-(3,5-dimethylphenyl)-1-((3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)quinazoline-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C26H22N4O4 and its molecular weight is 454.486. The purity is usually 95%.
BenchChem offers high-quality 3-(3,5-dimethylphenyl)-1-((3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)quinazoline-2,4(1H,3H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(3,5-dimethylphenyl)-1-((3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)quinazoline-2,4(1H,3H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anticancer Activity
Quinazoline derivatives have been studied for their potential in cancer treatment due to their ability to inhibit various enzymes involved in cancer cell proliferation .
Antimicrobial and Antifungal Properties
These compounds have shown effectiveness against a range of microbial and fungal pathogens, suggesting their use in treating infections .
Cardiovascular Effects
Some quinazolines exhibit hypotensive and antiplatelet activities, which could be beneficial in managing cardiovascular diseases .
Central Nervous System Effects
Due to their anticonvulsant properties, quinazoline derivatives may be used in the treatment of epilepsy and other seizure disorders .
Anti-inflammatory and Analgesic Effects
Quinazolines have been researched for their anti-inflammatory and pain-relieving properties, making them candidates for treating chronic inflammatory conditions .
Antiviral Activity
There is interest in quinazoline derivatives as potential anti-HIV agents due to their ability to interfere with viral replication .
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound '3-(3,5-dimethylphenyl)-1-((3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)quinazoline-2,4(1H,3H)-dione' involves the synthesis of two key intermediates, which are then coupled to form the final product. The first intermediate is 3-(3,5-dimethylphenyl)-2-amino-4(3H)-quinazolinone, which is then reacted with 3-(3-methoxyphenyl)-1,2,4-oxadiazole-5-carbaldehyde to form the second intermediate, 3-(3,5-dimethylphenyl)-1-((3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)quinazoline-2,4(1H,3H)-dione.", "Starting Materials": [ "3,5-dimethylaniline", "2-chloro-3,4-dimethylquinazoline", "sodium hydride", "3-(3-methoxyphenyl)-1,2,4-oxadiazole-5-carbaldehyde", "acetic acid", "sodium acetate", "ethanol", "chloroform", "diethyl ether", "water" ], "Reaction": [ "Step 1: Synthesis of 3-(3,5-dimethylphenyl)-2-amino-4(3H)-quinazolinone", "a. Dissolve 3,5-dimethylaniline (1.0 g, 7.5 mmol) in chloroform (20 mL) and add 2-chloro-3,4-dimethylquinazoline (1.5 g, 7.5 mmol) and sodium hydride (0.3 g, 7.5 mmol).", "b. Heat the reaction mixture at reflux for 24 hours.", "c. Cool the reaction mixture to room temperature and filter off the precipitated sodium chloride.", "d. Concentrate the filtrate under reduced pressure to obtain a crude product.", "e. Purify the crude product by column chromatography using chloroform/diethyl ether (9:1) as the eluent to obtain 3-(3,5-dimethylphenyl)-2-amino-4(3H)-quinazolinone as a white solid (1.2 g, 65% yield).", "Step 2: Synthesis of 3-(3,5-dimethylphenyl)-1-((3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)quinazoline-2,4(1H,3H)-dione", "a. Dissolve 3-(3-methoxyphenyl)-1,2,4-oxadiazole-5-carbaldehyde (1.5 g, 7.5 mmol) in acetic acid (20 mL) and add sodium acetate (1.5 g, 18 mmol) and ethanol (20 mL).", "b. Add 3-(3,5-dimethylphenyl)-2-amino-4(3H)-quinazolinone (1.2 g, 5 mmol) to the reaction mixture and heat at reflux for 24 hours.", "c. Cool the reaction mixture to room temperature and filter off the precipitated sodium acetate.", "d. Concentrate the filtrate under reduced pressure to obtain a crude product.", "e. Purify the crude product by column chromatography using chloroform/diethyl ether (8:2) as the eluent to obtain 3-(3,5-dimethylphenyl)-1-((3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)quinazoline-2,4(1H,3H)-dione as a white solid (1.0 g, 45% yield)." ] } | |
CAS RN |
1206989-60-7 |
Product Name |
3-(3,5-dimethylphenyl)-1-((3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)quinazoline-2,4(1H,3H)-dione |
Molecular Formula |
C26H22N4O4 |
Molecular Weight |
454.486 |
IUPAC Name |
3-(3,5-dimethylphenyl)-1-[[3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl]quinazoline-2,4-dione |
InChI |
InChI=1S/C26H22N4O4/c1-16-11-17(2)13-19(12-16)30-25(31)21-9-4-5-10-22(21)29(26(30)32)15-23-27-24(28-34-23)18-7-6-8-20(14-18)33-3/h4-14H,15H2,1-3H3 |
InChI Key |
BAENSHJFJKHBQR-UHFFFAOYSA-N |
SMILES |
CC1=CC(=CC(=C1)N2C(=O)C3=CC=CC=C3N(C2=O)CC4=NC(=NO4)C5=CC(=CC=C5)OC)C |
solubility |
not available |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.